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Introduction
Crosstide is a synthetic peptide that serves as a versatile and efficient substrate for a variety

of serine/threonine kinases in vitro.[1][2] Derived from the phosphorylation site of Glycogen

Synthase Kinase-3 (GSK-3), it is a well-established substrate for Protein Kinase B (Akt/PKB).

[3][4][5][6] Its utility extends to other kinases within the AGC kinase family, including MAPKAP

Kinase-1, p70 S6 Kinase, and Protein Kinase A (PKA).[4] This broad substrate specificity,

coupled with its high phosphorylation kinetics, makes Crosstide a valuable tool for studying

kinase activity, screening for inhibitors, and elucidating cellular signaling pathways.[4][7]

These application notes provide detailed protocols for utilizing Crosstide in both traditional

radiometric and modern fluorescence-based in vitro kinase assays.

Kinase Substrate Specificity
Crosstide's amino acid sequence (GRPRTSSFAEG) mimics the phosphorylation site of GSK-

3α (Ser21) and GSK-3β (Ser9), which are key downstream targets of the PI3K/Akt signaling

pathway.[1][8][9] This makes it an excellent substrate for Akt isoforms (Akt1, Akt2, and Akt3).[1]

[3][5][6] Additionally, Crosstide is recognized and phosphorylated by other kinases that share

substrate sequence homology.

Table 1: Kinases Known to Phosphorylate Crosstide
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Kinase Family Specific Kinases

AGC Kinase Family Akt1, Akt2, Akt3 (PKBα, PKBβ, PKBγ)[1][3][5]

Mitogen- and Stress-activated Kinase 1 (MSK1)

[1][2]

p70 S6 Kinase (p70S6K)[3][4][5][6]

MAPK-activated Protein Kinase 1 (MAPKAP

Kinase-1)[3][4][5][6]

Protein Kinase A (PKA)[1][2][4]

Signaling Pathway Context
Crosstide's relevance is underscored by its position within the well-characterized PI3K/Akt

signaling pathway, a critical regulator of cell growth, proliferation, survival, and metabolism. The

diagram below illustrates the canonical activation of Akt and its subsequent phosphorylation of

GSK-3, the protein from which the Crosstide peptide sequence is derived.
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1. Reaction Preparation

2. Kinase Reaction

3. Separation

4. Detection & Analysis

Kinase Source
(e.g., Immunoprecipitated Akt)

Incubate Components
(e.g., 30°C for 10-30 min)

Crosstide Substrate [γ-³²P]ATP & ATP Mix Assay Buffer

Spot Reaction Mix onto
P81 Phosphocellulose Paper

Wash Paper to Remove
Unincorporated [γ-³²P]ATP

Scintillation Counting

Data Analysis
(CPM vs. Control)
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1. Kinase Reaction

2. Quench Reaction

3. Detection

4. Read & Analyze

Mix Kinase, Crosstide,
and ATP in buffer

Incubate to allow
phosphorylation

Add Quenching Reagent
(e.g., EDTA) to stop reaction

Add FP Tracer and
Phospho-specific Antibody

Incubate to reach
equilibrium

Read Fluorescence
Polarization (mP)

Analyze Data
(Low mP = High Kinase Activity)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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